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Introduction
Silver nitrate (AgNO₃) is a crucial reagent in analytical chemistry and various pharmaceutical

and industrial processes. Its purity is paramount for accurate and reliable results. This

document provides detailed application notes and protocols for the titrimetric determination of

silver nitrate purity using established precipitation titration methods: the Mohr, Volhard, and

Fajans methods. Additionally, an overview of the potentiometric titration method is included as

a modern alternative. These methods are based on the reaction of silver ions (Ag⁺) with halide

ions (typically chloride, Cl⁻) to form an insoluble silver halide precipitate.

Principles of Titrimetric Methods
Argentometry, or silver titration, is a type of titration that involves the use of silver ions. The

three main methods—Mohr, Volhard, and Fajans—differ in their endpoint detection

mechanisms.

Mohr's Method: This is a direct titration method where a standard solution of sodium chloride

(NaCl) is titrated with the silver nitrate solution in a neutral or slightly alkaline medium.[1]

Potassium chromate (K₂CrO₄) is used as an indicator.[2] After all the chloride ions have

precipitated as white silver chloride (AgCl), the first excess of silver ions reacts with the

chromate indicator to form a red-brown precipitate of silver chromate (Ag₂CrO₄), signaling

the endpoint.[3]
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Volhard's Method: This is an indirect or back-titration method.[4][5] A known excess of a

standardized silver nitrate solution is added to the analyte. The excess silver ions are then

titrated with a standard solution of potassium thiocyanate (KSCN) or ammonium thiocyanate

(NH₄SCN).[4][5][6] Ferric ammonium sulfate (FeNH₄(SO₄)₂) is used as an indicator, which

forms a soluble red complex with the first excess of thiocyanate ions.[4][7] This method is

particularly useful in acidic solutions.[4][6]

Fajans' Method: This method utilizes an adsorption indicator, such as dichlorofluorescein.[8]

[9] The indicator is an organic dye that adsorbs onto the surface of the silver halide

precipitate at the equivalence point, resulting in a color change.[9] Before the endpoint, the

precipitate has a negative charge due to adsorbed chloride ions, and after the endpoint, it

becomes positively charged due to adsorbed silver ions, which then attract the anionic dye

indicator, causing the color change.[8]

Potentiometric Titration: This method involves monitoring the change in potential of a silver

electrode as the silver nitrate solution is added.[10][11] The endpoint is determined from the

inflection point of the titration curve, offering a more precise and objective endpoint detection

compared to visual indicators.[10][12]

Experimental Protocols
Reagent Preparation

0.1 M Silver Nitrate Solution (to be standardized): Dissolve approximately 17.0 g of silver

nitrate in deionized water and dilute to 1 L. Store in a brown bottle to protect from light.[3]

0.1 M Sodium Chloride Standard Solution: Accurately weigh about 5.844 g of primary

standard grade sodium chloride (previously dried at 110°C for 2 hours) and dissolve it in

deionized water in a 1 L volumetric flask.[13][14] Dilute to the mark with deionized water.

Potassium Chromate Indicator (Mohr's Method): Dissolve 5 g of potassium chromate in 100

mL of deionized water.[15]

0.1 M Potassium Thiocyanate Solution: Dissolve approximately 9.7 g of potassium

thiocyanate in deionized water and dilute to 1 L. This solution needs to be standardized

against the silver nitrate solution.
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Ferric Ammonium Sulfate Indicator (Volhard's Method): Prepare a saturated solution of ferric

ammonium sulfate in deionized water and add a few drops of concentrated nitric acid to

prevent the hydrolysis of the iron(III) salt.

Dichlorofluorescein Indicator (Fajans' Method): Dissolve 0.1 g of dichlorofluorescein in 100

mL of 70% ethanol.

Nitric Acid (for Volhard's Method): Use concentrated nitric acid.

Standardization of 0.1 M Potassium Thiocyanate (for
Volhard's Method)

Pipette 25.00 mL of the standardized 0.1 M silver nitrate solution into a 250 mL Erlenmeyer

flask.

Add 5 mL of 6 M nitric acid and 1 mL of the ferric ammonium sulfate indicator.

Titrate with the potassium thiocyanate solution from a burette until the first appearance of a

permanent faint reddish-brown color.

Calculate the molarity of the potassium thiocyanate solution.

Protocol for Mohr's Method
Accurately weigh approximately 0.4 g of the silver nitrate sample, dissolve it in 50 mL of

deionized water in a 250 mL Erlenmeyer flask.

Add 1 mL of the potassium chromate indicator solution.[16]

Titrate with the standardized 0.1 M sodium chloride solution until the color of the precipitate

changes from white to a faint but permanent reddish-brown.[15]

The pH of the solution should be maintained between 6.5 and 10.[3]

Protocol for Volhard's Method
Accurately weigh approximately 0.4 g of the silver nitrate sample and dissolve it in 50 mL of

deionized water in a 250 mL Erlenmeyer flask.
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Add 5 mL of 6 M nitric acid.

Add a known excess of standardized 0.1 M sodium chloride solution (e.g., 50.00 mL).

Add 2-3 mL of nitrobenzene (to coat the AgCl precipitate and prevent its reaction with

thiocyanate) and shake vigorously.

Add 1-2 mL of the ferric ammonium sulfate indicator.

Titrate the excess silver ions with standardized 0.1 M potassium thiocyanate solution until a

permanent reddish-brown color appears.[4]

Protocol for Fajans' Method
Accurately weigh approximately 0.4 g of the silver nitrate sample, dissolve it in 50 mL of

deionized water in a 250 mL Erlenmeyer flask.

Add 10 drops of the dichlorofluorescein indicator.

Titrate with the standardized 0.1 M sodium chloride solution. Swirl the flask constantly.

The endpoint is reached when the color of the suspension changes from greenish-yellow to

pink.[8]

Data Presentation
The purity of the silver nitrate sample can be calculated using the following formula:

Purity (%) = (Molarity of Titrant × Volume of Titrant × Molar Mass of AgNO₃) / (Mass of AgNO₃

Sample) × 100

Table 1: Comparison of Titrimetric Methods for Silver Nitrate Purity Analysis
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Parameter Mohr's Method
Volhard's
Method

Fajans'
Method

Potentiometric
Titration

Principle Direct Titration Back Titration Direct Titration Potentiometry

Titrant Std. NaCl Std. KSCN Std. NaCl Std. NaCl

Indicator
Potassium

Chromate

Ferric

Ammonium

Sulfate

Dichlorofluoresce

in
Silver Electrode

Endpoint Color
Yellow to Red-

brown

Colorless to Red-

brown

Green-yellow to

Pink

Inflection Point

on Curve

pH Condition Neutral (6.5-10) Acidic Neutral
Not pH

dependent

Typical RSD* < 0.5% < 0.3% < 0.5% < 0.2%

Interferences

Anions forming

colored

precipitates with

Ag⁺ (e.g., Br⁻,

I⁻)

Halides other

than Cl⁻ must be

removed or

masked.

Light sensitive,

high electrolyte

concentrations

Other ions that

react with Ag⁺

*Relative Standard Deviation (RSD) is an indicator of precision. Actual values may vary based

on experimental conditions.
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Caption: Workflow for Mohr's Method.
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Caption: Workflow for Volhard's Method.
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Caption: Workflow for Fajans' Method.

Conclusion
The choice of method for determining the purity of silver nitrate depends on the available

equipment, the required accuracy and precision, and the nature of the sample matrix. Mohr's

and Fajans' methods are direct titrations suitable for neutral solutions, with Fajans' method
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offering a sharper endpoint. The Volhard method is advantageous for acidic solutions and is

highly accurate due to its back-titration nature. Potentiometric titration provides the most

objective and precise endpoint detection and is amenable to automation. For routine quality

control, any of these methods, when performed correctly, can provide reliable results. However,

for high-purity assessment, the Volhard method or potentiometric titration is often preferred.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1681675#analytical-procedure-for-titrimetric-
determination-of-silver-nitrate-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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